1,2-Bis(bromomethyl)-3,3,4,4,5,5-hexamethylcyclopent-1-ene

• CAS No.: 106131-56-0
• Molecular Formula: C13H22Br2
• Molecular Weight: 338.12 g/mol
• IUPAC Name: 1,2-bis(bromomethyl)-3,3,4,4,5,5-hexamethylcyclopentene
• InChI: InChI=1S/C13H22Br2/c1-11(2)9(7-14)10(8-15)12(3,4)13(11,5)6/h7-8H2,1-6H3
• InChI Key: KPRUIEYWVCZEAD-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=C(C(C1(C)C)(C)C)CBr)CBr)C

Description

1,2-Bis(bromomethyl)-3,3,4,4,5,5-hexamethylcyclopentene is an organobromine compound with the molecular formula C13H22Br2. This compound is characterized by the presence of two bromomethyl groups attached to a hexamethyl-substituted cyclopentene ring. It is used in various chemical reactions and has applications in scientific research and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

1,2-Bis(bromomethyl)-3,3,4,4,5,5-hexamethylcyclopentene can be synthesized through the bromination of 3,3,4,4,5,5-hexamethylcyclopentene using bromine in the presence of a suitable catalyst. The reaction typically occurs under controlled temperature and pressure conditions to ensure the selective formation of the desired product.

Industrial Production Methods

Industrial production of 1,2-Bis(bromomethyl)-3,3,4,4,5,5-hexamethylcyclopentene involves large-scale bromination processes. These processes are optimized for high yield and purity, often utilizing continuous flow reactors and advanced separation techniques to isolate the product.

Chemical Reactions Analysis

Types of Reactions

1,2-Bis(bromomethyl)-3,3,4,4,5,5-hexamethylcyclopentene undergoes various chemical reactions, including:

Substitution Reactions: The bromomethyl groups can be substituted with other nucleophiles, such as amines or thiols, to form new compounds.

Reduction Reactions: The bromomethyl groups can be reduced to methyl groups using reducing agents like lithium aluminum hydride.

Oxidation Reactions: The compound can undergo oxidation to form corresponding aldehydes or carboxylic acids.

Common Reagents and Conditions

Substitution: Nucleophiles (e.g., amines, thiols), solvents (e.g., dichloromethane), and catalysts (e.g., palladium).

Reduction: Reducing agents (e.g., lithium aluminum hydride), solvents (e.g., ether).

Oxidation: Oxidizing agents (e.g., potassium permanganate), solvents (e.g., acetone).

Major Products Formed

Substitution: Amino or thio-substituted derivatives.

Reduction: Hexamethylcyclopentene.

Oxidation: Aldehydes or carboxylic acids.

Scientific Research Applications

1,2-Bis(bromomethyl)-3,3,4,4,5,5-hexamethylcyclopentene is used in various scientific research applications, including:

Chemistry: As a building block for the synthesis of complex organic molecules and polymers.

Biology: In the study of enzyme inhibition and protein modification.

Medicine: As a precursor for the development of pharmaceutical compounds.

Industry: In the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1,2-Bis(bromomethyl)-3,3,4,4,5,5-hexamethylcyclopentene involves the reactivity of its bromomethyl groups. These groups can undergo nucleophilic substitution, leading to the formation of new chemical bonds. The compound’s effects are mediated through its interactions with molecular targets, such as enzymes and proteins, altering their activity and function.

Comparison with Similar Compounds

Similar Compounds

1,2-Bis(bromomethyl)benzene: Similar in structure but with a benzene ring instead of a cyclopentene ring.

1,2-Bis(bromomethyl)cyclohexane: Similar in structure but with a cyclohexane ring instead of a cyclopentene ring.

1,2-Dibromoethane: Contains two bromine atoms but lacks the cyclopentene ring and methyl groups.

Uniqueness

1,2-Bis(bromomethyl)-3,3,4,4,5,5-hexamethylcyclopentene is unique due to its hexamethyl-substituted cyclopentene ring, which imparts distinct chemical properties and reactivity compared to other similar compounds. This structural feature makes it valuable in specific synthetic and research applications.